N-(4-nitrophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide

• IUPAC Name: N-(4-nitrophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide
• InChI: InChI=1S/C14H17N3O4S/c18-17(19)12-3-1-11(2-4-12)15-13(22)16-7-5-14(6-8-16)20-9-10-21-14/h1-4H,5-10H2,(H,15,22)
• InChI Key: BQRZHWXSDJUJGA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)C(=S)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C14H17N3O4S
• Molecular Weight: 323.37 g/mol

Description

N-(4-nitrophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known to have a unique structure that makes it a promising candidate for use in a variety of applications, including drug discovery, chemical biology, and materials science. In 5]decane-8-carbothioamide.

Scientific Research Applications

N-(4-nitrophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide has been studied for its potential applications in a variety of scientific fields. In drug discovery, this compound has been shown to have activity against a range of cancer cell lines, making it a promising candidate for further research into anticancer agents. In chemical biology, N-(4-nitrophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide has been used as a tool to study protein-protein interactions and to develop new chemical probes. In materials science, this compound has been investigated for its potential use as a building block for the synthesis of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-(4-nitrophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide is not fully understood, but it is believed to involve the inhibition of certain cellular processes that are necessary for cancer cell survival. Specifically, this compound has been shown to inhibit the activity of a protein called heat shock protein 90 (Hsp90), which is involved in the folding and stabilization of many other proteins that are important for cancer cell growth and survival.
Biochemical and Physiological Effects:
N-(4-nitrophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells, leading to reduced cell viability. In addition, N-(4-nitrophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide has been shown to inhibit the migration and invasion of cancer cells, suggesting that it may have potential as an anti-metastatic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-nitrophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide is its unique structure, which makes it a promising candidate for use in a variety of applications. In addition, this compound has been shown to have activity against a range of cancer cell lines, indicating that it may have broad-spectrum anticancer activity. However, there are also some limitations to the use of N-(4-nitrophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide in lab experiments. For example, this compound is relatively unstable and can decompose over time, making it difficult to work with in some contexts.

Future Directions

There are many potential future directions for research on N-(4-nitrophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide. One area of interest is the development of new analogs of this compound with improved stability and activity. In addition, further studies are needed to fully understand the mechanism of action of N-(4-nitrophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide and to identify potential targets for this compound in cancer cells. Finally, there is potential for the use of N-(4-nitrophenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carbothioamide in combination with other anticancer agents to improve treatment outcomes for cancer patients.